tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate
Overview
Description
Tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate (TBAC) is a carbamate derivative of the azetidine ring system, a five-membered heterocyclic compound. TBAC is a versatile compound used in a range of applications, from organic synthesis to biochemistry. TBAC is a useful reagent for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. In addition, TBAC has been used as a catalyst in the synthesis of various heterocyclic compounds, as well as in the synthesis of polymeric materials.
Scientific Research Applications
Tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has been used in a range of scientific research applications, including organic synthesis, biochemistry, and materials science. tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has been used in the synthesis of various heterocyclic compounds, including pyridines, quinolines, and indoles. tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has also been used as a catalyst in the synthesis of polymeric materials. In addition, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has been used in the synthesis of various pharmaceuticals and agrochemicals.
Mechanism of Action
Tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate acts as an electrophilic reagent, which means that it can react with electron-rich species such as nucleophiles. The reaction is initiated by the nucleophile attacking the electrophilic carbon atom of the tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate molecule, resulting in the formation of a new covalent bond. The reaction then proceeds with the formation of a new carbon-carbon bond, resulting in the formation of the desired product.
Biochemical and Physiological Effects
tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has been shown to have a range of biochemical and physiological effects. In particular, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. In addition, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate in laboratory experiments is its versatility. tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate can be used in a range of applications, from organic synthesis to biochemistry. In addition, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate is relatively easy to synthesize and can be purified by recrystallization. However, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate is a relatively toxic compound and should be handled with care.
Future Directions
The use of tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate in scientific research is still in its early stages, and there is much potential for further research and development. Potential future directions include the development of new synthetic methods and catalysts based on tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate, as well as the exploration of its biochemical and physiological effects. In addition, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate could be used in the synthesis of new pharmaceuticals and agrochemicals. Finally, tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate could be used in the synthesis of new materials, such as polymers and nanomaterials.
Synthesis Methods
Tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate can be synthesized by reacting tert-butyl isocyanate with 2-methoxyethylazetidine. The reaction is carried out in an inert atmosphere, typically under argon or nitrogen, with a catalyst such as triethylamine. The reaction is typically carried out at room temperature, although the reaction can be accelerated by increasing the temperature. The reaction produces a yellow-colored solution, which can be further purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate involves the reaction of tert-butyl N-(2-methoxyethyl)carbamate with azetidine in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl N-(2-methoxyethyl)carbamate", "azetidine", "catalyst" ], "Reaction": [ "Add tert-butyl N-(2-methoxyethyl)carbamate to a reaction vessel", "Add azetidine to the reaction vessel", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by filtration or chromatography" ] } | |
CAS RN |
2680536-25-6 |
Product Name |
tert-butyl N-(azetidin-3-yl)-N-(2-methoxyethyl)carbamate |
Molecular Formula |
C11H22N2O3 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
